Cas no 1420933-12-5 (1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethan-1-amine)
1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethan-1-amine
- 1-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}ethan-1-amine
- EN300-1869633
- 1420933-12-5
-
- Inchi: 1S/C8H13N3/c1-5(9)8-6-3-2-4-7(6)10-11-8/h5H,2-4,9H2,1H3,(H,10,11)
- InChI Key: BFIPWCYAFUSQCE-UHFFFAOYSA-N
- SMILES: N1C2CCCC=2C(C(C)N)=N1
Computed Properties
- Exact Mass: 151.110947427g/mol
- Monoisotopic Mass: 151.110947427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 54.7Ų
1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1869633-1g |
1-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}ethan-1-amine |
1420933-12-5 | 1g |
$1286.0 | 2023-09-18 | ||
| Enamine | EN300-1869633-5g |
1-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}ethan-1-amine |
1420933-12-5 | 5g |
$3728.0 | 2023-09-18 | ||
| Enamine | EN300-1869633-10g |
1-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}ethan-1-amine |
1420933-12-5 | 10g |
$5528.0 | 2023-09-18 | ||
| Enamine | EN300-1869633-0.05g |
1-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}ethan-1-amine |
1420933-12-5 | 0.05g |
$1080.0 | 2023-09-18 | ||
| Enamine | EN300-1869633-0.1g |
1-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}ethan-1-amine |
1420933-12-5 | 0.1g |
$1131.0 | 2023-09-18 | ||
| Enamine | EN300-1869633-0.25g |
1-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}ethan-1-amine |
1420933-12-5 | 0.25g |
$1183.0 | 2023-09-18 | ||
| Enamine | EN300-1869633-0.5g |
1-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}ethan-1-amine |
1420933-12-5 | 0.5g |
$1234.0 | 2023-09-18 | ||
| Enamine | EN300-1869633-1.0g |
1-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}ethan-1-amine |
1420933-12-5 | 1g |
$1286.0 | 2023-06-01 | ||
| Enamine | EN300-1869633-2.5g |
1-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}ethan-1-amine |
1420933-12-5 | 2.5g |
$2520.0 | 2023-09-18 | ||
| Enamine | EN300-1869633-5.0g |
1-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}ethan-1-amine |
1420933-12-5 | 5g |
$3728.0 | 2023-06-01 |
1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethan-1-amine Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on 1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethan-1-amine
Exploring the Versatile Applications of 1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethan-1-amine (CAS No. 1420933-12-5) in Modern Chemistry
The compound 1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethan-1-amine (CAS No. 1420933-12-5) has garnered significant attention in the field of medicinal chemistry and material science due to its unique structural properties and potential applications. As researchers continue to explore novel heterocyclic compounds, this molecule stands out for its versatility and adaptability in various synthetic pathways. The presence of both cyclopentacpyrazole and ethylamine moieties in its structure makes it a valuable intermediate for the development of new pharmaceuticals and functional materials.
One of the most intriguing aspects of 1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethan-1-amine is its potential role in drug discovery. Recent studies have highlighted the importance of pyrazole derivatives in designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. The compound's ability to interact with biological targets through hydrogen bonding and π-π stacking interactions makes it a promising candidate for further pharmacological evaluation. Researchers are particularly interested in exploring its applications in neurological disorders and inflammatory diseases, where similar heterocyclic amines have shown efficacy.
From a synthetic chemistry perspective, CAS No. 1420933-12-5 offers multiple sites for functionalization, allowing for the creation of diverse derivatives. The cyclopentacpyrazole core can undergo various reactions, including electrophilic substitution and metal-catalyzed cross-coupling, while the ethylamine group provides opportunities for amide formation or reductive amination. This flexibility has made the compound particularly valuable in combinatorial chemistry and high-throughput screening approaches that are revolutionizing modern drug discovery.
The material science applications of 1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethan-1-amine are equally compelling. Recent advancements in organic electronics have demonstrated the potential of nitrogen-containing heterocycles as building blocks for organic semiconductors and light-emitting materials. The compound's rigid aromatic system combined with its electron-donating amine group makes it an interesting candidate for developing new organic electronic materials with tunable properties.
Environmental considerations are increasingly important in chemical research, and 1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethan-1-amine presents opportunities for green chemistry applications. Researchers are investigating its potential as a catalyst or ligand in sustainable chemical transformations, particularly in asymmetric synthesis where chiral amines play crucial roles. The development of more efficient synthetic routes to this compound using environmentally benign methods remains an active area of investigation.
Analytical characterization of CAS No. 1420933-12-5 has revealed interesting spectroscopic properties that facilitate its identification and purity assessment. The compound exhibits distinctive signals in both 1H and 13C NMR spectra, while mass spectrometry provides clear molecular ion peaks that aid in structural confirmation. These analytical features are particularly valuable for quality control in pharmaceutical manufacturing and research applications.
The stability profile of 1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethan-1-amine under various conditions has been the subject of recent studies. Preliminary data suggest that the compound maintains its integrity under standard storage conditions, though precautions against moisture and strong oxidizers are recommended. This stability information is crucial for researchers planning long-term experiments or industrial applications involving this heterocyclic building block.
As the demand for novel pharmaceutical intermediates continues to grow, 1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethan-1-amine is positioned to play an important role in medicinal chemistry pipelines. Its structural features align well with current trends in drug design that emphasize three-dimensionality and balanced physicochemical properties. Several research groups have reported successful incorporation of this scaffold into lead compounds with improved pharmacokinetic profiles.
The commercial availability of CAS No. 1420933-12-5 has expanded in recent years, reflecting growing interest from both academic and industrial researchers. Suppliers typically offer the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. Pricing trends indicate that as synthetic methods improve and demand increases, the cost of this specialty chemical is becoming more accessible to a wider range of research programs.
Looking to the future, 1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethan-1-amine is likely to find applications beyond its current uses. Emerging areas such as covalent inhibitor design and targeted protein degradation could benefit from the unique properties of this multifunctional amine. Additionally, its potential in agrochemical development and other specialty chemical applications remains largely unexplored, presenting exciting opportunities for further research and development.
For researchers working with CAS No. 1420933-12-5, proper handling procedures should always be followed, including the use of appropriate personal protective equipment. While the compound is not classified as highly hazardous, standard laboratory safety practices for handling organic amines should be observed. Material Safety Data Sheets (MSDS) provided by suppliers contain detailed information about handling, storage, and disposal requirements.
The intellectual property landscape surrounding 1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethan-1-amine is evolving rapidly, with several patents filed in recent years covering its derivatives and applications. Researchers should conduct thorough patent searches before developing commercial applications of this compound. The growing body of scientific literature on this versatile intermediate provides valuable insights into its potential uses and synthetic modifications.
In conclusion, 1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethan-1-amine (CAS No. 1420933-12-5) represents an exciting area of research with broad potential across multiple disciplines. Its unique structural features, synthetic versatility, and promising biological activity profile make it a compound worth watching as new applications continue to emerge. As synthetic methodologies advance and our understanding of its properties deepens, this heterocyclic amine is likely to play an increasingly important role in both academic research and industrial applications.
1420933-12-5 (1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)